N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C15H18N4O2S/c1-13-3-2-4-14(11-13)12-22(20,21)17-7-8-18-9-10-19-15(18)5-6-16-19/h2-6,9-11,17H,7-8,12H2,1H3
• InChI Key: BDEWYWARBZKHPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-(m-tolyl)methanesulfonamide, commonly known as IMP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a potent inhibitor of the enzyme GSK-3β, which has been implicated in a variety of physiological and pathological processes.

Scientific Research Applications

Catalytic Applications and Ligand Behavior

Transition Metal Catalysis : The compound has been explored for its role in catalysis, particularly in reactions facilitated by transition metals. Its structural analogs have shown efficiency in intramolecular hydroamination reactions, demonstrating the compound's potential utility in catalyzing cyclization processes to synthesize nitrogen-containing heterocycles. This application is critical for synthesizing pharmaceuticals and agrochemicals, where the catalytic activity can significantly influence the efficiency and selectivity of the reactions (Burling et al., 2007).

Ligand for Metal Complexes : The compound and its related structures serve as ligands for metal complexes, playing a crucial role in synthesizing organometallic compounds. These ligand-metal complexes are pivotal in various catalytic processes, including olefin polymerization, where they can influence the polymer's properties by affecting the catalyst's activity and specificity (Kennedy et al., 2007).

Material Science and Polymerization

Polymerization Catalysts : The compound's derivatives have been investigated for their role in ethylene polymerization, showcasing their potential to act as catalysts in producing polymers with specific characteristics. This application is particularly relevant in the development of new materials with tailored properties for industrial and commercial applications (Burns & Jordan, 2007).

Environmental Remediation : Another fascinating application involves the compound's utility in environmental remediation, such as the partitioning of heavy metals from aqueous solutions. Studies have indicated its potential in mercury(ii) partitioning, highlighting its relevance in addressing environmental pollution and enhancing the efficiency of metal recovery processes (Holbrey et al., 2003).